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Compound of Interest

Compound Name: Igmesine hydrochloride

CAS No.: 130152-35-1

Cat. No.: B109660

Get Quote

Critical Directive: Igmesine hydrochloride is a potent Sigma-1 receptor agonist. While

primarily investigated for neuroprotective and antidepressant effects, its biological activity at

nanomolar concentrations (K_d = 19.1 nM) mandates strict containment. It is Harmful if

Swallowed (H302) and must be treated as hazardous chemical waste. Under no circumstances

should this compound be disposed of via sanitary sewer systems.

Emergency Response: Accidental Spill
If a spill occurs, immediate containment is required to prevent aerosolization and surface

contamination.

Evacuate & PPE: Clear the immediate area. Don appropriate PPE: Nitrile gloves (double

gloving recommended), lab coat, and safety goggles. If powder is aerosolized, use an N95 or

P100 respirator.

Containment:

Solid Spill: Cover with a damp paper towel to prevent dust dispersion. Carefully scoop into

a wide-mouth hazardous waste jar.
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Liquid Spill: Absorb with vermiculite or chem-pads. Do not use combustible materials

(sawdust) if the solvent is oxidizing.

Decontamination: Clean the surface with a soap/water solution followed by a 70% ethanol

wipe. Place all cleanup materials into the hazardous waste container.

Labeling: Immediately label the container: "Hazardous Waste - Toxic - Igmesine HCl Debris."

Part 2: Scientific Profile & Hazard Identification
To properly manage waste, one must understand the compound's stability and biological

potency. Igmesine HCl is not merely "chemical debris"; it is a bioactive agent that modulates

intracellular calcium signaling.

Mechanism of Action: Why Containment Matters
Igmesine acts by binding to Sigma-1 receptors at the Endoplasmic Reticulum (ER) interface.

Unlike simple organic salts, its introduction into the environment could theoretically disrupt

aquatic biological systems due to its high affinity for conserved mammalian signaling pathways.
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Figure 1: Mechanism of Action.[1][2] Igmesine modulates ER-mitochondria signaling,

necessitating strict control to prevent environmental bioaccumulation.

GHS Hazard Classification
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Parameter Specification

Signal Word WARNING

Hazard Statement H302: Harmful if swallowed.[3]

Precautionary

P264: Wash skin thoroughly after

handling.P270: Do not eat/drink when

using.P501: Dispose of contents to approved

plant.

Physical State White to off-white solid (powder).

Solubility Soluble in DMSO (50 mM), Water (variable).

Part 3: Detailed Disposal Protocol
This protocol adheres to RCRA (Resource Conservation and Recovery Act) standards for

"cradle-to-grave" management. While Igmesine is not explicitly P-listed or U-listed by name, it

must be managed as a toxic chemical waste due to its biological activity and acute toxicity

profile.

A. Solid Waste (Pure Compound & Weighing Debris)
Primary Method: High-Temperature Incineration.

Protocol:

Collect all solid waste in a screw-top high-density polyethylene (HDPE) or glass container.

Do not mix with incompatible oxidizers.

Label clearly with the full chemical name: "Igmesine Hydrochloride - Solid Waste."

Assign the waste stream to a licensed hazardous waste contractor for incineration

equipped with an afterburner and scrubber.

B. Liquid Waste (Mother Liquors & Stock Solutions)
Restriction:NEVER pour aqueous or organic solutions of Igmesine down the sink.
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Protocol:

Segregate based on the solvent (e.g., "Aqueous Toxic" vs. "Organic Solvent").

If dissolved in DMSO or Methanol: Classify as Flammable/Toxic waste.

If dissolved in Water: Classify as Toxic Aqueous waste.

Triple-rinse any glassware used; add the first rinse to the liquid waste container.

Subsequent rinses (if negligible concentration) may be washed normally, subject to local

facility wastewater permits.

C. Contaminated Packaging (Vials & Syringes)
Empty Vials: If the vial held acute hazardous waste (or if you treat all active pharm

ingredients as such), it must be triple-rinsed with a solvent capable of removing the residue.

The rinsate is hazardous waste.[4] The vial can then be defaced and discarded or recycled.

Sharps: Syringes used for injection must be placed in a rigid, puncture-resistant "Sharps"

container labeled "Biohazard/Chemical Contaminated."

Operational Workflow: The Disposal Decision Tree
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Figure 2: Logical decision tree for categorizing and processing Igmesine waste streams.

Part 4: Regulatory Framework
Compliance is not optional.[4] In the United States, laboratory waste is regulated under 40 CFR

Part 262 (Standards Applicable to Generators of Hazardous Waste).

Waste Determination: As the generator, you are responsible for determining if the waste is

hazardous. Igmesine HCl is Toxic (T).

Satellite Accumulation: You may store up to 55 gallons of hazardous waste at or near the

point of generation. Containers must remain closed except when adding waste.

Labeling: Containers must be marked with:

The words "Hazardous Waste."[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b109660/docs?utm_src=pdf-body-img#part-1-executive-safety-summary-immediate-action
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


An indication of the hazards (e.g., "Toxic").[4][6]

The date the container was filled (once moved to central storage).

Final Note from the Senior Scientist:

"Treat Igmesine hydrochloride with the respect due a potent neurological agent. The goal is

not just regulatory compliance, but the prevention of downstream ecological effects.[7][8]

Incineration is the only method that guarantees the destruction of the pharmacophore."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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